Cas no 2098092-37-4 (methyl 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carboxylate)

• Product Name: methyl 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carboxylate
• CAS No: 2098092-37-4
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 5725047
• PubChem ID: 121215025
• Update Time: 2025-10-29

methyl 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[1,2-b]pyrazole-6-carboxylic acid, 1-(2-hydroxyethyl)-, methyl ester
• Methyl 1-(2-hydroxyethyl)-1h-imidazo[1,2-b]pyrazole-6-carboxylate
• methyl 1-(2-hydroxyethyl)imidazo[1,2-b]pyrazole-6-carboxylate
• 2098092-37-4
• F2198-7874
• AKOS026725607
• methyl 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carboxylate

• Inchi： 1S/C9H11N3O3/c1-15-9(14)7-6-8-11(4-5-13)2-3-12(8)10-7/h2-3,6,13H,4-5H2,1H3
• InChI Key： VHGMKSNHCGEIII-UHFFFAOYSA-N
• SMILES： N1=C(C(OC)=O)C=C2N(CCO)C=CN12

Computed Properties

• Exact Mass: 209.08004122g/mol
• Monoisotopic Mass: 209.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 14.79±0.10(Predicted)

Additional information on methyl 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carboxylate

Introduction to Methyl 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carboxylate (CAS No. 2098092-37-4)

Methyl 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carboxylate, with the CAS number 2098092-37-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural framework of this molecule incorporates both imidazo[1,2-b]pyrazole and carboxylate functional groups, which are known for their role in modulating various biological pathways.

The methyl 1-(2-hydroxyethyl) moiety in the compound's name indicates the presence of an ethylene glycol derivative, which can influence the solubility and metabolic stability of the molecule. This feature makes it a promising candidate for further investigation in medicinal chemistry, particularly in the design of novel therapeutic agents. The combination of these structural elements suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug efficacy.

In recent years, there has been a growing interest in heterocyclic compounds due to their ability to exhibit a wide range of pharmacological activities. The imidazo[1,2-b]pyrazole scaffold is particularly noteworthy, as it has been identified as a key structural motif in several bioactive molecules. Studies have shown that this scaffold can interfere with various cellular processes, including inflammation, angiogenesis, and tumor growth. The carboxylate group further enhances the compound's potential by providing a site for hydrogen bonding and other non-covalent interactions with biological targets.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structure to improve pharmacokinetic properties. The presence of the methyl 1-(2-hydroxyethyl) group in Methyl 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carboxylate may contribute to its bioavailability and metabolic stability. This is particularly relevant in the context of drug development, where achieving an optimal balance between efficacy and safety is paramount.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of modern spectroscopic methods such as NMR and mass spectrometry has facilitated the characterization of the compound's structure and properties.

Evaluation of Methyl 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carboxylate in preclinical studies has revealed promising results regarding its biological activity. Initial experiments have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. These findings align with the broader trend in drug discovery towards targeting inflammation-related processes, which are implicated in a variety of chronic diseases.

The compound's interaction with biological targets has been further explored through computational modeling and molecular docking studies. These approaches have provided valuable insights into the binding mechanisms and potential therapeutic applications. The results suggest that Methyl 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carboxylate may exhibit selective binding to specific enzymes or receptors, thereby minimizing off-target effects.

In conclusion, Methyl 1-(2-hydroxyethyl)-1H-imidazo[1,2-b]pyrazole-6-carboxylate (CAS No. 2098092-37-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one hold great promise for addressing unmet medical needs.